Cas no 49678-08-2 ((2E)-3-(4-nitrophenyl)prop-2-enal)

• Product Name: (2E)-3-(4-nitrophenyl)prop-2-enal
• CAS No: 49678-08-2
• Molecular Formula: C₉H₇NO₃
• Molecular Weight: 177.1568
• MDL: MFCD00007379
• CID: 932611
• PubChem ID: 24856988

(2E)-3-(4-nitrophenyl)prop-2-enal Properties

Names and Identifiers

• (E)-3-(4-Nitrophenyl)acrylaldehyde
• 4-nitrocinnamaldehyde
• (2E)-3-(4-nitrophenyl)-2-propenal
• (E)-3-(4-nitrophenyl)pro
• (E)-4-nitro-benzenediazo hydroxide
• (E)-4-Nitro-benzoldiazohydroxid
• (E)-4-nitrocinnamaldehyde
• 4-Nitro-benzol-anti-diazotat
• 4-Nitro-benzol-isodiazotat
• 4-Nitro-benzol-trans-diazohydroxid-(1)
• 4-NitrocinnaMaldehyde, predoMinantly trans
• AC1L8ZT8
• Benzenamine, 4-nitro-N-nitroso-
• CTK1D4806
• I14-57686
• p-nitro-cinnamaldehyde
• trans-4-nitrocinnamaldehyde
• trans-4-nitro-cinnamic aldehyde
• (E)-3-(4-Nitrophenyl)-2-propenal
• (E)-3-(4-Nitrophenyl)acrolein
• (E)-p-Nitrocinnamaldehyde
• trans-3-(4-Nitrophenyl)-2-propenal
• trans-p-Nitrocinnamaldehyde
• 3-(4-nitrophenyl)acrylaldehyde
• p-Nitrocinnamaldehyde
• CINNAMALDEHYDE, p-NITRO-
• 3-(4-Nitrophenyl)-2-propenal
• (2E)-3-(4-nitrophenyl)prop-2-enal
• 2-Propenal, 3-(4-nitrophenyl)-
• 3-(4-NITRO-PHENYL)-PROPENAL
• 48R8LAM7YX
• 3-(4-nitrophenyl)prop-2-enal
• ALGQVMMYDWQDEC-OWOJBTEDSA-N
• (E)-3-(4-nitrophenyl)prop-2-enal
• p-NO2-cinnamald
• CS-W017374
• N0541
• EINECS 217-076-8
• BRN 1565424
• NCGC00341285-01
• CCRIS 3774
• MFCD00007379
• AKOS005384588
• UNII-48R8LAM7YX
• SCHEMBL565867
• 4-NITROCINNAMALDAHYDE
• (E)-3-(4-nitrophenyl)-acrylaldehyde
• WLN: WNR D1U1VH
• NS00025695
• 4-Nitrocinnamaldehyde, predominantly trans, 98%
• trans-4-Nitrocinnamaldehyde, technical, >=97.0% (T)
• 4-nitro-cinnamaldehyde
• NSC1318
• Z1255430997
• NSC 1318
• Q27259167
• AB01332726-02
• NSC-1318
• EN300-313698
• 49678-08-2
• STK045749
• AS-61816
• InChI=1/C9H7NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h1-7H/b2-1
• J-010912
• CS-0369308
• 0-07-00-00358 (Beilstein Handbook Reference)
• BBL023104
• A913872
• 1734-79-8
• AS-60096
• CHEMBL5289639
• 4-NITROCINNAMIC ALDEHYDE
• DTXSID7061932
• DTXCID0035538

• MDL： MFCD00007379
• InChIKey： ALGQVMMYDWQDEC-OWOJBTEDSA-N
• Inchi： 1S/C9H7NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h1-7H/b2-1+
• SMILES： [O-][N+](C1C([H])=C([H])C(/C(/[H])=C(\[H])/C([H])=O)=C([H])C=1[H])=O
• BRN： 1565424

Computed Properties

• Exact Mass: 177.043
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 177.043
• Heavy Atom Count: 13
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 1.5
• Surface Charge: 0
• Topological Polar Surface Area: 62.9

Experimental Properties

• LogP: 2.33010
• PSA: 62.89000
• Refractive Index: 1.617
• Boiling Point: 311.6±17.0 °C at 760 mmHg
• Melting Point: 140-143 °C (lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 151.6±13.7 °C
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• Color/Form: Yellow crystals
• Solubility: Not available
• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),